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Compound of Interest

Compound Name: VU0119498

Cat. No.: B1683070 Get Quote

VU0119498 Technical Support Center
Welcome to the technical support center for VU0119498. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and best practices for the use of VU0119498 in experimental settings.

Troubleshooting Guide: Solubility Issues
Issue: I am observing precipitation or incomplete dissolution of VU0119498.

This is a common issue stemming from the compound's low aqueous solubility. Follow these

steps to troubleshoot:

Solvent Selection: Ensure you are using an appropriate solvent. VU0119498 is soluble in

dimethyl sulfoxide (DMSO) but is practically insoluble in aqueous solutions like PBS and

ethanol.[1]

DMSO Quality: Use fresh, anhydrous (or molecular biology grade) DMSO. DMSO is

hygroscopic, meaning it readily absorbs moisture from the air. Water contamination in DMSO

can significantly reduce the solubility of hydrophobic compounds like VU0119498.

Concentration Limits: Be mindful of the solubility limits in DMSO. While high concentrations

are achievable, working at the upper limits can increase the risk of precipitation, especially

with minor temperature fluctuations or solvent impurities.
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Assistance in Dissolution: To aid dissolution, gentle warming (to 37°C) and sonication can be

employed. For instance, one supplier recommends sonication to achieve a 15 mg/mL

solution in DMSO.

Stock Solution Preparation: When preparing a stock solution, add the DMSO directly to the

solid compound and vortex thoroughly. Refer to the detailed protocol below for best

practices.

Dilution into Aqueous Media: When diluting your DMSO stock into aqueous cell culture

media or buffer, add the stock solution to the aqueous solution drop-wise while gently

vortexing or swirling. This "solvent shock" can be minimized by this gradual addition. The

final concentration of DMSO in your assay should be kept low (typically ≤0.5%, ideally

≤0.1%) to avoid solvent-induced toxicity.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for VU0119498?

A1: The recommended solvent for preparing stock solutions of VU0119498 is Dimethyl

Sulfoxide (DMSO).[1][2][3][4] It is reported to be insoluble in ethanol and PBS.[1] One supplier

also notes solubility in DMF at 5 mg/ml.[1]

Q2: What are the reported solubility concentrations of VU0119498 in DMSO?

A2: There are varying reports on the maximum solubility of VU0119498 in DMSO. It is crucial to

consult the manufacturer's product data sheet for the specific lot you are using. The table

below summarizes the publicly available data.

Q3: How should I store my VU0119498 stock solution?

A3: Stock solutions in DMSO should be stored at -20°C or -80°C.[3] It is recommended to

aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound and introduce moisture into the DMSO.

Q4: I see a precipitate in my cell culture media after adding the VU0119498 stock solution.

What should I do?
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A4: This is likely due to the low solubility of VU0119498 in aqueous solutions. To mitigate this:

Ensure the final concentration of DMSO in your media is sufficient to maintain solubility, but

not high enough to be toxic to your cells (typically under 0.5%).

Add the DMSO stock to your pre-warmed media slowly and with gentle agitation.

Consider if the final concentration of VU0119498 in your experiment is too high and if a

lower, effective concentration can be used.

Q5: What is the mechanism of action of VU0119498?

A5: VU0119498 is a positive allosteric modulator (PAM) of the M1, M3, and M5 muscarinic

acetylcholine receptors.[1][2][5] This means it binds to a site on the receptor that is different

from the acetylcholine binding site and enhances the receptor's response to acetylcholine.

Data Presentation
Table 1: Reported Solubility of VU0119498 in DMSO

Concentration (mM) Concentration (mg/mL) Source

100 ~31.6 Abcam[2]

47.45 15 TargetMol

158.15 50 MedchemExpress[5]

6.32 2 Cayman Chemical[1]

158.15 50 MedKoo Biosciences[3]

158.15 50 Selleck Chemicals[4]

Molecular Weight of VU0119498 is approximately 316.15 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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Materials:

VU0119498 (solid)

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Procedure:

1. Equilibrate the VU0119498 vial to room temperature before opening to minimize moisture

condensation.

2. Weigh out the desired amount of VU0119498. For example, to prepare 1 mL of a 10 mM

stock solution, you would need 3.16 mg of VU0119498 (Molecular Weight = 316.15).

3. Add the calculated amount of VU0119498 to a sterile vial.

4. Add the corresponding volume of DMSO to the vial.

5. Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(37°C) or sonication can be used to assist dissolution if necessary.

6. Store the stock solution at -20°C or -80°C in single-use aliquots.

Protocol 2: Preparation of an In Vivo Formulation

For in vivo studies, a common formulation to improve the solubility and bioavailability of

hydrophobic compounds is a vehicle containing a mixture of solvents. A suggested formulation

is:

10% DMSO

40% PEG300
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5% Tween-80

45% Saline or PBS

Procedure:

Dissolve the VU0119498 in DMSO first.

Sequentially add the PEG300, Tween-80, and finally the saline or PBS, ensuring the solution

is mixed well after each addition.

The final solution should be clear. If precipitation occurs, adjustments to the solvent ratios

may be necessary. It is recommended to prepare a small test batch first.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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